![molecular formula C21H34N4O2 B5604576 N-[(5-cyclohexyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl)methyl]-2-methyltetrahydro-2H-pyran-2-carboxamide](/img/structure/B5604576.png)
N-[(5-cyclohexyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl)methyl]-2-methyltetrahydro-2H-pyran-2-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves multi-step reactions that include the formation of key intermediates like amino-pyrazole carboxamides and subsequent cyclization reactions to form the core pyrazolo[1,5-a][1,4]diazepine ring system. For instance, derivatives of pyrazolo[1,5-a][1,4]diazepines have been synthesized through reactions involving amino-N-(2,2-dialkoxyethyl)pyrazole-4-carboxamides with various reagents to afford the desired tetrahydro-1H-pyrazolo[3,4-e][1,4]diazepin-4-ones (Bol’but, Kemskii, & Vovk, 2014).
Molecular Structure Analysis
The structural analysis of these compounds involves advanced techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These methods provide insights into the molecular geometry, electronic structure, and the spatial arrangement of atoms within the molecule. For example, the identification and structural elucidation of similar compounds have been reported, highlighting the importance of analytical techniques in confirming the molecular structure of synthesized compounds (McLaughlin et al., 2016).
properties
IUPAC Name |
N-[(5-cyclohexyl-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepin-2-yl)methyl]-2-methyloxane-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H34N4O2/c1-21(10-5-6-13-27-21)20(26)22-15-17-14-19-16-24(11-7-12-25(19)23-17)18-8-3-2-4-9-18/h14,18H,2-13,15-16H2,1H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJZKDTXMBDRXBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCCO1)C(=O)NCC2=NN3CCCN(CC3=C2)C4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H34N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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